6-fluoro-3-(4-methylbenzoyl)-1-[(oxan-4-yl)methyl]-1,4-dihydroquinolin-4-one

• IUPAC Name: 6-fluoro-3-(4-methylbenzoyl)-1-(oxan-4-ylmethyl)quinolin-4-one
• InChI: InChI=1S/C23H22FNO3/c1-15-2-4-17(5-3-15)22(26)20-14-25(13-16-8-10-28-11-9-16)21-7-6-18(24)12-19(21)23(20)27/h2-7,12,14,16H,8-11,13H2,1H3
• InChI Key: IFMUQRZZDNFNCR-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)C(=O)C2=CN(C3=C(C2=O)C=C(C=C3)F)CC4CCOCC4
• Molecular Formula: C23H22FNO3
• Molecular Weight: 379.4 g/mol

Description

6-fluoro-3-(4-methylbenzoyl)-1-[(oxan-4-yl)methyl]-1,4-dihydroquinolin-4-one, also known as FDQ, is a synthetic quinoline derivative that has been studied for its potential applications in scientific research. It is a fluoroquinoline that has been used in a variety of laboratory experiments and has been studied for its potential applications in the fields of biochemistry, physiology, and pharmacology.

Scientific Research Applications

6-fluoro-3-(4-methylbenzoyl)-1-[(oxan-4-yl)methyl]-1,4-dihydroquinolin-4-one has been studied for its potential applications in scientific research. It has been used in a variety of laboratory experiments, including in vitro studies of enzyme inhibition and DNA binding. It has also been studied for its potential applications in the fields of biochemistry, physiology, and pharmacology. In addition, this compound has been studied for its potential applications in the treatment of cancer and other diseases.

Mechanism of Action

The mechanism of action of 6-fluoro-3-(4-methylbenzoyl)-1-[(oxan-4-yl)methyl]-1,4-dihydroquinolin-4-one is not fully understood. However, it is believed that this compound binds to DNA and inhibits the activity of enzymes. This inhibition of enzyme activity is thought to be responsible for its potential applications in the treatment of cancer and other diseases.
Biochemical and Physiological Effects
The biochemical and physiological effects of this compound have not been fully studied. However, some studies have suggested that this compound may have anti-cancer and anti-inflammatory effects. In addition, this compound has been shown to inhibit the activity of enzymes involved in the metabolism of drugs, suggesting that it may have potential applications in drug metabolism.

Advantages and Limitations for Lab Experiments

The advantages of using 6-fluoro-3-(4-methylbenzoyl)-1-[(oxan-4-yl)methyl]-1,4-dihydroquinolin-4-one in laboratory experiments include its availability, its low cost, and its ability to bind to DNA and inhibit the activity of enzymes. However, the use of this compound in laboratory experiments also has some limitations. For example, this compound is not water soluble and is not stable in an acidic environment. In addition, this compound is not widely used in laboratory experiments and its mechanism of action is not fully understood.

Future Directions

The potential future directions for 6-fluoro-3-(4-methylbenzoyl)-1-[(oxan-4-yl)methyl]-1,4-dihydroquinolin-4-one include further research into its mechanism of action and its potential applications in the treatment of cancer and other diseases. In addition, further research could be conducted into the biochemical and physiological effects of this compound and its potential applications in drug metabolism. Finally, further research could be conducted into the advantages and limitations of using this compound in laboratory experiments.

Synthesis Methods

The synthesis of 6-fluoro-3-(4-methylbenzoyl)-1-[(oxan-4-yl)methyl]-1,4-dihydroquinolin-4-one is a multistep process. It begins with the reaction of 4-methylbenzaldehyde and 4-methylbenzoyl chloride in an acidic medium to form 4-methylbenzoyl chloride. This is then reacted with 4-methylbenzyl alcohol in an acidic medium to form the intermediate 4-methylbenzyloxybenzoyl chloride. The intermediate is then reacted with oxalic acid in an acidic medium to form this compound.